Cas no 2320575-10-6 (1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one)
1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-((1R,5S)-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-methylthiophen-2-yl)propan-1-one
- 1-(3-imidazol-1-yl-8-azabicyclo[3.2.1]octan-8-yl)-3-(3-methylthiophen-2-yl)propan-1-one
- 1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one
-
- Inchi: 1S/C18H23N3OS/c1-13-6-9-23-17(13)4-5-18(22)21-14-2-3-15(21)11-16(10-14)20-8-7-19-12-20/h6-9,12,14-16H,2-5,10-11H2,1H3
- InChI Key: YVDSAVOXUNTGEN-UHFFFAOYSA-N
- SMILES: S1C=CC(C)=C1CCC(N1C2CCC1CC(C2)N1C=NC=C1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 432
- XLogP3: 2.6
- Topological Polar Surface Area: 66.4
1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6549-2737-2μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-5μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-10μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-20μmol |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-1mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-2mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-3mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-4mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-5mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6549-2737-10mg |
1-[3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl]-3-(3-methylthiophen-2-yl)propan-1-one |
2320575-10-6 | 10mg |
$79.0 | 2023-09-08 |
1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one
Compound CAS No 2320575-10-6: 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one
The compound with CAS number 2320575-10-6, named 1-3-(1H-imidazol-1-yl)-8-azabicyclo[3.2.1]octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one, is a highly specialized organic molecule with a complex structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound is characterized by its unique bicyclic framework, which includes an imidazole ring and a thiophene moiety, making it a promising candidate for drug design and synthesis.
The imidazole ring in the molecule contributes to its stability and ability to form hydrogen bonds, which are critical for interactions within biological systems. Recent studies have shown that imidazole-containing compounds exhibit significant bioactivity, particularly in the context of enzyme inhibition and receptor binding. The bicyclo[3.2.1]octane structure further enhances the molecule's rigidity, which is essential for maintaining specific conformational requirements in pharmacological applications.
The presence of the thiophene group at the 3-methyl position introduces additional electronic properties to the molecule, potentially influencing its reactivity and selectivity in biological environments. Thiophene-containing compounds are known for their ability to participate in π–π interactions, which are crucial for molecular recognition in drug-target binding.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-component reactions and catalytic processes. Researchers have explored various strategies to optimize the synthesis pathway, ensuring high yields and purity of the final product. These methods include the use of transition metal catalysts and microwave-assisted synthesis, which have significantly improved the scalability of production.
In terms of pharmacological applications, this compound has shown promise as a potential lead molecule for drug discovery programs targeting specific diseases such as cancer, inflammation, and neurodegenerative disorders. Preclinical studies have demonstrated its ability to modulate key signaling pathways and inhibit enzymes involved in disease progression.
The bicyclic framework of this compound also makes it an attractive candidate for exploring its use in supramolecular chemistry and materials science. Its rigid structure could potentially serve as a building block for constructing advanced materials with tailored properties.
Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the compound's binding modes with various biological targets. These studies highlight its potential as a scaffold for developing more potent and selective drug candidates.
In conclusion, the compound CAS No 2320575-10 -6 represents a significant advancement in organic synthesis and drug discovery. Its unique structural features, combined with recent research findings, underscore its potential as a valuable tool in addressing unmet medical needs across diverse therapeutic areas.
2320575-10-6 (1-3-(1H-imidazol-1-yl)-8-azabicyclo3.2.1octan-8-yl-3-(3-methylthiophen-2-yl)propan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)